Cas no 59777-74-1 (BENZOIC ACID, 2-(AMINOSULFONYL)-, BUTYL ESTER)

• Product Name: BENZOIC ACID, 2-(AMINOSULFONYL)-, BUTYL ESTER
• CAS No: 59777-74-1
• MF: C₁₁H₁₅NO₄S
• MW: 257.30610203743
• CID: 3381917
• Update Time: 2025-04-21

BENZOIC ACID, 2-(AMINOSULFONYL)-, BUTYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 2-(AMINOSULFONYL)-, BUTYL ESTER

• Inchi： 1S/C11H15NO4S/c1-2-3-8-16-11(13)9-6-4-5-7-10(9)17(12,14)15/h4-7H,2-3,8H2,1H3,(H2,12,14,15)
• InChI Key： ZSJQAKDZFSQLGS-UHFFFAOYSA-N
• SMILES： C(OCCCC)(=O)C1=CC=CC=C1S(N)(=O)=O

Computed Properties

• Exact Mass: 257.072
• Monoisotopic Mass: 257.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 94.8A^2